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Compound of Interest

Compound Name: Ethyl p-tolylacetate

Cat. No.: B081175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl p-tolylacetate (CAS 14062-19-2),
a versatile ester with applications in organic synthesis, fragrance development, and as a
potential intermediate in the pharmaceutical industry. This document details its chemical and
physical properties, provides a comprehensive experimental protocol for its synthesis and
purification, and presents its characteristic spectral data.

Chemical and Physical Properties

Ethyl p-tolylacetate is a colorless liquid with a sweet, floral, and fruity odor.[1] Its key
physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 14062-19-2 [2]
Molecular Formula C11H1402 [2]
Molecular Weight 178.23 g/mol [2]
Boiling Point 116-118 °C at 13 mmHg [1]
Density 1.008 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.496

[1]

Flash Point 109 °C (228.2 °F) - closed cup [3]
Colorless to slightly yellow
Appearance o [4]
liquid
N Insoluble in water; soluble in
Solubility ]
organic solvents.
Ethyl 2-(p-tolyl)acetate, 4-
Methylphenylacetic acid ethyl
Synonyms [2]

ester, p-Tolylacetic acid ethyl

ester

Synthesis of Ethyl p-Tolylacetate via Fischer

Esterification

The most common and efficient method for the synthesis of Ethyl p-tolylacetate is the Fischer

esterification of p-toluic acid with ethanol, using a strong acid catalyst such as sulfuric acid.[5]

[6] This reversible reaction is driven towards the formation of the ester by using an excess of

the alcohol and/or by removing the water formed during the reaction.[5][6]

Experimental Protocol

Materials:

e p-Toluic acid
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e Absolute ethanol

e Concentrated sulfuric acid

o Diethyl ether (or other suitable extraction solvent)

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

Equipment:

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask, combine p-toluic acid and an excess of absolute
ethanol (typically 3-5 molar equivalents).

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the mixture while stirring.

o Reflux: Attach a reflux condenser and heat the reaction mixture to reflux using a heating
mantle. The reaction is typically refluxed for 2-4 hours.[5] The progress of the reaction can
be monitored by thin-layer chromatography (TLC).
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o Work-up:

o After the reaction is complete, allow the mixture to cool to room temperature.

[¢]

Transfer the mixture to a separatory funnel.

[¢]

Add water and a suitable organic solvent for extraction, such as diethyl ether.

[e]

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acidic catalyst and any unreacted carboxylic acid), and finally with brine.[7]

[e]

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

 Purification:
o Filter off the drying agent.
o Remove the solvent using a rotary evaporator.
o The crude ester can be further purified by vacuum distillation to obtain the final product.[8]

Below is a diagram illustrating the general workflow for the synthesis and purification of Ethyl
p-tolylacetate.
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Synthesis and Purification Workflow of Ethyl p-Tolylacetate
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Fischer Esterification Mechanism

Overall Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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